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Compound of Interest

Compound Name: AS-85

Cat. No.: B8248211

The designation "AS-85" does not correspond to a single, universally recognized compound
within the scientific and research communities. Extensive searches across chemical and
biomedical databases reveal that "AS-85" is used in various contexts, ranging from an imprint
on a pharmaceutical product to a component of a bacterial lysate, and even as a shorthand in
unrelated technical fields. This ambiguity makes a direct comparison to "other similar
compounds" challenging without further specifying the context.

This guide aims to dissect the different interpretations of "AS-85" found in public domain
resources and, where possible, provide comparative information based on the most likely
interpretations.

"A 85": Amantadine Hydrochloride in Neurology

One of the most concrete identifications for a substance labeled "A 85" is a white, round pill
identified as Amantadine Hydrochloride (100 mg).[1] This medication is primarily used in the
treatment of Parkinson's disease, drug-induced extrapyramidal reactions, and influenza A.[1]

Mechanism of Action

Amantadine's primary mechanism in Parkinson's disease is not fully elucidated but is thought to
involve the potentiation of dopamine neurotransmission by increasing its synthesis and release,
and inhibiting its reuptake. It also has non-competitive N-methyl-D-aspartate (NMDA) receptor
antagonist properties. In the context of influenza A, it inhibits viral replication by blocking the
M2 proton channel.
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Comparative Compounds

For Parkinson's disease, amantadine can be compared to other dopaminergic agents and
NMDA receptor antagonists.

Compound Class Examples Mechanism of Action

Directly stimulate dopamine

Dopamine Agonists Pramipexole, Ropinirole
receptors.
o N N Inhibit the breakdown of
MAO-B Inhibitors Selegiline, Rasagiline o ]
dopamine in the brain.
Block the effects of excessive
NMDA Receptor Antagonists Memantine glutamate, which can be

neurotoxic.

Signaling Pathway: Dopaminergic Synapse
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Caption: Simplified diagram of a dopaminergic synapse and the putative actions of

Amantadine.
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OM-85: A Bacterial Lysate in Imnmunology and
Respiratory Medicine

In a different therapeutic area, "OM-85" refers to an orally administered bacterial lysate.[2] This
is not a single compound but a mixture of antigens from several bacterial species that are
common pathogens of the respiratory tract. It is investigated for its immunomodulatory
properties, particularly in the prevention of recurrent respiratory tract infections and in the
management of wheezing in preschool children.[2]

Mechanism of Action

OM-85 is thought to stimulate the innate and adaptive immune systems. It interacts with
immune cells in the gut-associated lymphoid tissue (GALT), leading to a cascade of events that
includes the maturation of dendritic cells, activation of phagocytes, and the production of
secretory IgA antibodies. This is believed to enhance the immune response to respiratory
pathogens.

Comparative Approaches

Comparing OM-85 is distinct from comparing single chemical entities. The alternatives are
other immunomodulators or preventative strategies for respiratory infections.

Approach Examples Mechanism of Action

Induces a specific and long-

o Influenza vaccine, lasting adaptive immune
Vaccination ] ]
Pneumococcal vaccine response to a particular
pathogen.
Similar to OM-85, they contain
) ] ) antigens from different
Other Bacterial Lysates Ribomunyl, Ismigen

respiratory bacteria to

stimulate the immune system.

_ Modulate the gut microbiome,
o Lactobacillus and ] )
Probiotics N ) ) which can have systemic
Bifidobacterium species )
effects on the immune system.
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Other Mentions of "AS-85"

The term "AS-85" appears in other, less defined contexts within scientific literature and
technical documents, which do not refer to a therapeutic compound. These include mentions in
materials science and as part of internal company compound libraries where the specific
chemical entity is not publicly disclosed.

Conclusion

The identity of "AS-85" is highly context-dependent. Without a specific chemical structure or a
clear therapeutic area of interest, a direct and meaningful comparison with other compounds is
not feasible. For researchers and drug development professionals, it is crucial to specify the
context in which "AS-85" is being considered. If referring to the pill marked "A 85," the
discussion should focus on Amantadine Hydrochloride and its alternatives in neurology. If "OM-
85" is the subject, the comparison shifts to the realm of immunomodulators for respiratory
conditions. For any other use of "AS-85," more specific information is required to provide a
relevant and accurate comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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